![molecular formula C9H13F3O3 B1481198 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid CAS No. 2013027-88-6](/img/structure/B1481198.png)
4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid
Overview
Description
4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid is a useful research compound. Its molecular formula is C9H13F3O3 and its molecular weight is 226.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Degradation and Monitoring
Research on polyfluoroalkyl chemicals, which may include compounds structurally related to 4,4,4-trifluoro-2-(tetrahydro-2H-pyran-4-yl)butanoic acid, emphasizes the importance of understanding their microbial degradation in the environment. These studies are crucial for evaluating the fate and effects of such chemicals, highlighting the need for laboratory investigations into important precursors and novel degradation intermediates (Liu & Avendaño, 2013).
Synthesis and Organic Chemistry
Trifluoromethanesulfonic acid, although not the same, shares a fluorinated motif with the compound and is widely used in organic synthesis, including electrophilic aromatic substitution reactions and the formation of carbon–carbon bonds. Its effectiveness across a range of reactions underscores the versatility of fluorinated compounds in synthetic chemistry (Kazakova & Vasilyev, 2017).
Environmental and Health Impacts
The developmental toxicity of perfluoroalkyl acids and their derivatives has been extensively studied, with significant attention to their widespread presence in the environment and potential health risks. Such research underscores the importance of understanding the environmental and biological impacts of fluorinated compounds, including those structurally related to this compound (Lau, Butenhoff, & Rogers, 2004).
Sorption and Removal Technologies
The sorption of herbicides to soil and organic matter is a critical aspect of environmental chemistry, relevant to understanding how fluorinated compounds interact with various substrates. Studies in this area can inform remediation strategies for compounds like this compound (Werner, Garratt, & Pigott, 2012).
Bioaccumulation and Environmental Persistence
Research into the bioaccumulation of perfluorinated acids highlights the complex dynamics of these compounds in the environment, including their persistence and potential impacts on wildlife and human health. Understanding the bioaccumulation potential is crucial for assessing the environmental safety of fluorinated compounds (Conder et al., 2008).
Properties
IUPAC Name |
4,4,4-trifluoro-2-(oxan-4-yl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F3O3/c10-9(11,12)5-7(8(13)14)6-1-3-15-4-2-6/h6-7H,1-5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUGHCCRJUVKWKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(CC(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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